Cas no 915923-04-5 (3-Chloro-4-(2,6-dimethyl-4-morpholinyl)aniline)

• Product Name: 3-Chloro-4-(2,6-dimethyl-4-morpholinyl)aniline
• CAS No: 915923-04-5
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 996586
• PubChem ID: 16770956
• Update Time: 2025-05-22

3-Chloro-4-(2,6-dimethyl-4-morpholinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,6-dimethylmorpholino)aniline
• 3-CHLORO-4-(2,6-DIMETHYL-4-MORPHOLINYL)ANILINE
• 3-chloro-4-(2,6-dimethyl-4-morpholinyl)aniline(SALTDATA: FREE)
• 3-chloro-4-(2,6-dimethylmorpholin-4-yl)aniline
• SCHEMBL14320572
• 915923-04-5
• DTXSID60588172
• AKOS022185148
• AKOS000127686
• CHEMBRDG-BB 9070491
• 3-Chloro-4-(2,6-dimethyl-4-morpholinyl)aniline

• MDL： MFCD08691873
• Inchi： 1S/C12H17ClN2O/c1-8-6-15(7-9(2)16-8)12-4-3-10(14)5-11(12)13/h3-5,8-9H,6-7,14H2,1-2H3
• InChI Key： AFDLMBVDIMFVHA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CC(C)OC(C)C1)N

Computed Properties

• Exact Mass: 240.10300
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 399.887°C at 760 mmHg
• Flash Point: 195.645°C
• Refractive Index: 1.557
• PSA: 38.49000
• LogP: 3.18200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-Chloro-4-(2,6-dimethyl-4-morpholinyl)aniline

3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline: A Comprehensive Overview

3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline (CAS No. 915923-04-5) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chloro-substituted aniline moiety and a morpholine ring with methyl substituents. The combination of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive molecules.

The synthesis of 3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline involves multi-step reactions that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The morpholine ring is known for its ability to enhance drug-like properties such as solubility and bioavailability. Studies have shown that derivatives of 3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline exhibit potent activity against various disease targets, including cancer and neurodegenerative disorders. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can modulate key enzymes involved in Alzheimer's disease progression.

In addition to its pharmaceutical applications, 3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a valuable precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The structural versatility of this compound also extends to its use in polymer chemistry. By incorporating 3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline into polymer backbones, researchers have developed advanced materials with tailored mechanical and thermal properties. These polymers are being explored for use in high-performance composites and flexible electronics.

From an environmental perspective, the development of sustainable synthesis routes for 3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline is a critical area of research. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during production. For example, solvent-free reactions and the use of biodegradable catalysts are being investigated to make the synthesis process more eco-friendly.

In conclusion, 3-Chloro-4-(2,6-Dimethyl-4-Morpholinyl)Aniline (CAS No. 915923-04-) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from drug discovery to materials development. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.